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Methyl 2-amino-5-ethylthiophene-
Compound Name:
3-carboxylate

Cat. No. B095251

A Technical Guide to Methyl 2-amino-5-
ethylthiophene-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of Methyl 2-amino-5-ethylthiophene-3-
carboxylate, a heterocyclic compound belonging to the 2-aminothiophene class of molecules.
Derivatives of 2-aminothiophene are recognized for their diverse biological activities and serve
as important intermediates in the synthesis of agrochemicals, dyes, and pharmacologically
active compounds.[1][2] This guide covers its chemical structure, IUPAC name, a plausible
synthetic protocol, and available physicochemical data for closely related analogs.

Chemical Structure and IUPAC Name

The chemical structure of the target compound consists of a thiophene ring substituted at the
2-position with an amino group, at the 3-position with a methyl carboxylate group, and at the 5-
position with an ethyl group.

IUPAC Name: Methyl 2-amino-5-ethylthiophene-3-carboxylate

Below is a two-dimensional representation of the chemical structure.
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Caption: 2D structure of Methyl 2-amino-5-ethylthiophene-3-carboxylate.

Quantitative Data

Specific experimental data for Methyl 2-amino-5-ethylthiophene-3-carboxylate is not readily
available in the cited literature. However, physical and chemical properties of closely related
analogs, such as the 5-methyl analog and the corresponding ethyl ester, have been reported.
This data, summarized in the table below, can provide an estimate of the expected properties
for the title compound.

Ethyl 2-amino-5- Methyl 3-amino-4-
Property methylthiophene-3- methylthiophene-2-
carboxylate carboxylate
Molecular Formula CsH11NO2S C7HaNO:2S
Molecular Weight 185.24 g/mol 171.22 g/mol
Melting Point 47.0t0 51.0 °C 85-88 °C
Boiling Point 292 °C Not available
Density 1.219 + 0.06 g/cm3 (Predicted) Not available
Appearance White to Light yellow Solid Not available
CAS Number 4815-32-1 85006-31-1

Data sourced from references|[3][4][5].

Experimental Protocols

The synthesis of 2-aminothiophenes is commonly achieved through the Gewald reaction, a
one-pot multicomponent condensation.[1] This method involves the reaction of an aldehyde or
ketone with an a-cyanoester and elemental sulfur in the presence of a basic catalyst.

Plausible Synthesis of Methyl 2-amino-5-ethylthiophene-3-carboxylate

This protocol is adapted from established procedures for the synthesis of similar 2-
aminothiophene derivatives.[4][6]
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Materials:

o Butanal (Butyraldehyde)

e Methyl cyanoacetate

o Elemental sulfur

e Morpholine or Triethylamine (as a catalyst)

e Methanol or N,N-Dimethylformamide (DMF) (as a solvent)

» Ethanol (for recrystallization)

Procedure:

 To a stirred mixture of butanal (1 molar equivalent), methyl cyanoacetate (1 molar
equivalent), and elemental sulfur (1 molar equivalent) in methanol or DMF, slowly add
morpholine or triethylamine (catalytic amount) over a period of 30 minutes at a temperature
of 35-40 °C.

 After the addition of the catalyst, the reaction mixture is stirred at 45-50 °C for approximately
3 hours. The progress of the reaction should be monitored by thin-layer chromatography
(TLC).

e Upon completion, the reaction mixture is allowed to cool to room temperature.

o The precipitated crude product is collected by filtration and washed with cold ethanol.

» Further purification is achieved by recrystallization from ethanol to yield the final product,
Methyl 2-amino-5-ethylthiophene-3-carboxylate.

Below is a diagram illustrating the general workflow for the proposed synthesis.
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Caption: Generalized experimental workflow for the Gewald synthesis.

Signaling Pathways and Biological Applications

While specific signaling pathways involving Methyl 2-amino-5-ethylthiophene-3-carboxylate
have not been detailed in the reviewed literature, the broader class of 2-aminothiophene
derivatives is of significant interest in medicinal chemistry. These compounds are known to
exhibit a wide range of biological activities and are used as precursors for the synthesis of
thieno[2,3-d]pyrimidines, which are important scaffolds in drug discovery. The ethyl ester
analog, Ethyl 2-amino-5-ethylthiophene-3-carboxylate, is used in the synthesis of inhibitors for
thymidylate synthase and dihydrofolate reductase, which are targets in cancer therapy, as well
as in the synthesis of the necroptosis inhibitor, Necrostatin-5.[7] Further research is required to
elucidate the specific biological roles and potential therapeutic applications of the title methyl
ester compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b095251#methyl-2-amino-5-ethylthiophene-3-
carboxylate-chemical-structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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